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Compound of Interest

Ezetimibe phenoxy glucuronide-
D4

Cat. No.: B1453199

Compound Name:

An In-depth Technical Guide to Ezetimibe Phenoxy
Glucuronide-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ezetimibe phenoxy glucuronide-D4, a deuterium-labeled metabolite of the
cholesterol absorption inhibitor, Ezetimibe. This document is intended for use by professionals
in research, scientific, and drug development fields, offering detailed data, experimental
protocols, and visual representations of key processes.

Core Chemical and Physical Properties

Ezetimibe phenoxy glucuronide-D4 is the deuterium-labeled form of Ezetimibe phenoxy
glucuronide, which is the primary active metabolite of Ezetimibe.[1][2] After oral administration,
Ezetimibe is rapidly absorbed and extensively metabolized in the small intestine and liver to
form this glucuronide conjugate.[1][3] The deuterium-labeled version serves as a crucial
internal standard for analytical and pharmacokinetic studies, enabling precise quantification in
biological samples through mass spectrometry and liquid chromatography.[4]

General Properties
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The fundamental physical and chemical characteristics of Ezetimibe phenoxy glucuronide-
D4 are summarized in the table below.
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Property

Value

Citations

Chemical Name

(2S,3S,4S,5R,6S)-6-[4-
[(2S,3R)-3-[(3S)-3-(4-
fluorophenyl)-3-
hydroxypropyl]-4-oxo-1-
(2,3,5,6-tetradeuterio-4-
fluorophenyl)azetidin-2-
yllphenoxy]-3,4,5-
trihydroxyoxane-2-carboxylic
acid

[5][6]

Synonyms

Ezetimibe-d4 Phenoxy
Glucuronide, Ezetimibe-d4 3-
D-Glucuronide, Sch 58235-d4
Glucuronide, Sch 60663-d4

[517]

Parent Drug

Ezetimibe

[4]

Appearance

White to off-white solid

Category

Drug Metabolite, Stable
Isotope Labeled Reference
Standard

Applications

Internal standard for clinical
mass spectrometry,
therapeutic drug monitoring
(TDM), pharmacokinetic
studies, and metabolic

research.

[4]

Storage Conditions

Store at 2-8°C in a refrigerator
for short-term storage. For
long-term storage, -20°C is
recommended. In solvent,
store at -80°C for up to 6
months or -20°C for up to 1
month. The compound is

stable at room temperature for

(31718l
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short periods, such as during

shipping.

Quantitative and Structural Data

The following table details the specific quantitative and structural information for Ezetimibe

phenoxy glucuronide-D4.

Property Value Citations

CAS Number 1426174-41-5 [1][5][6]

Molecular Formula C30H25D4F2NOg [71[9][10]
589.57 g/mol (also reported as

Molecular Weight 589.58 g/mol and 589.6 g/mol [61[71[9][10]
)

Monoisotopic Mass 589.20614481 Da [5]

Purity (by HPLC) >95% [10][11]

DMSO (Slightly), Methanol

Solubilit
Y (Very Slightly), Water (Slightly)

[7]

Metabolic Pathway

Ezetimibe undergoes extensive first-pass metabolism, primarily in the intestine, to its active

phenoxy glucuronide metabolite.[12] This biotransformation is a Phase Il conjugation reaction.

The parent drug, Ezetimibe, is a potent inhibitor of cholesterol absorption.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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